Cas no 1856445-45-8 (5-Amino-N-benzyl-4-fluoro-2-methylbenzamide)

• Product Name: 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide
• CAS No: 1856445-45-8
• MF: C₁₅H₁₅FN₂O
• MW: 258.290807008743
• CID: 4773431
• Update Time: 2025-05-25

5-Amino-N-benzyl-4-fluoro-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide
• 5-Amino-N-benzyl-4-fluoro-2-methyl-benzamide

• Inchi： 1S/C15H15FN2O/c1-10-7-13(16)14(17)8-12(10)15(19)18-9-11-5-3-2-4-6-11/h2-8H,9,17H2,1H3,(H,18,19)
• InChI Key： WJAXBZNCQGBNEX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(NCC2C=CC=CC=2)=O)=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1

Additional information on 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide

Comprehensive Overview of 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide (CAS No. 1856445-45-8)

5-Amino-N-benzyl-4-fluoro-2-methylbenzamide (CAS No. 1856445-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorinated benzamide structure, is widely studied for its potential applications in drug discovery and medicinal chemistry. The presence of both amino and fluoro functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting central nervous system (CNS) disorders and cancer. The compound's benzyl moiety further enhances its lipophilicity, which is crucial for crossing the blood-brain barrier.

One of the most frequently asked questions about 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide is its synthetic route. The compound is typically synthesized through a multi-step process involving amidation and fluorination reactions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This meticulous process underscores the compound's importance in high-value research applications.

The growing interest in personalized medicine and targeted drug delivery has further elevated the relevance of 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide. Its compatibility with bioconjugation techniques allows it to be used in prodrug development, a hot topic in modern pharmacology. Additionally, its low toxicity profile makes it a preferred choice for preclinical studies.

From an industrial perspective, 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide is often sourced from specialized chemical suppliers who adhere to stringent GMP standards. Researchers looking for CAS 1856445-45-8 should prioritize vendors with verified analytical data to ensure reproducibility in experiments. The compound's stability under standard storage conditions (e.g., room temperature, desiccated environment) also adds to its practicality.

Another area of exploration is the compound's potential in green chemistry. With sustainability becoming a global priority, scientists are investigating eco-friendly synthesis methods for fluorinated benzamides. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing while maintaining high yields and purity.

In summary, 5-Amino-N-benzyl-4-fluoro-2-methylbenzamide (CAS No. 1856445-45-8) represents a critical tool in contemporary drug development. Its multifaceted applications, from CNS drug design to sustainable chemistry, highlight its enduring value. As research continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs and advancing scientific innovation.